Cas no 649757-52-8 (3-amino-5-(4-methylphenyl)thiophene-2-carboxylic acid)

• Product Name: 3-amino-5-(4-methylphenyl)thiophene-2-carboxylic acid
• CAS No: 649757-52-8
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 409994
• PubChem ID: 20111581
• Update Time: 2025-11-01

3-amino-5-(4-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-5-(4-methylphenyl)-
• 3-amino-5-(4-methylphenyl)thiophene-2-carboxylic acid
• EN300-143818
• AKOS000352579
• DTXSID90602577
• SCHEMBL15881509
• 649757-52-8

• Inchi： 1S/C12H11NO2S/c1-7-2-4-8(5-3-7)10-6-9(13)11(16-10)12(14)15/h2-6H,13H2,1H3,(H,14,15)
• InChI Key： UXBRYNYHVHNCJH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 233.05113
• Monoisotopic Mass: 233.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3-amino-5-(4-methylphenyl)thiophene-2-carboxylic acid

3-Amino-5-(4-Methylphenyl)Thiophene-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 649757-52-8, known as 3-amino-5-(4-methylphenyl)thiophene-2-carboxylic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This molecule is a derivative of thiophene, a five-membered heterocyclic compound with one sulfur atom, which is widely studied for its versatile reactivity and electronic properties. The presence of the amino group (-NH₂) at position 3 and the carboxylic acid group (-COOH) at position 2, along with the 4-methylphenyl substituent at position 5, endows this compound with a rich chemical functionality that makes it an interesting subject for research.

Recent studies have highlighted the importance of thiophene derivatives in organic electronics, particularly in the development of advanced materials for flexible electronics and optoelectronic devices. The 3-amino substitution in this compound has been shown to enhance its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions. This makes it a valuable precursor for synthesizing more complex molecules with tailored properties.

The 4-methylphenyl group attached to the thiophene ring introduces steric hindrance and electronic effects that can influence the compound's reactivity and stability. Researchers have explored the use of this compound in drug design, where its structure can be modified to target specific biological pathways. For instance, its ability to act as a ligand in metalloenzyme inhibition has been a topic of recent investigations.

In terms of synthesis, 3-amino-5-(4-methylphenyl)thiophene-2-carboxylic acid can be prepared through a variety of methods, including oxidative coupling reactions and Friedel-Crafts alkylation. The choice of synthetic route depends on the desired purity, yield, and scalability of the process. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

The carboxylic acid group at position 2 plays a crucial role in determining the compound's solubility and reactivity. This group can undergo esterification or amidation reactions, allowing for further functionalization of the molecule. Such modifications are essential in applications such as polymer synthesis, where this compound can serve as a building block for creating novel materials with enhanced mechanical and thermal properties.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound with high precision. These methods provide insights into its molecular structure, purity, and stability under various conditions.

In conclusion, 3-amino-5-(4-methylphenyl)thiophene-2-carboxylic acid is a multifaceted compound with diverse applications across chemistry and materials science. Its unique combination of functional groups makes it a valuable tool for researchers seeking to develop innovative solutions in drug discovery, electronic materials, and beyond.